Cas no 1501405-66-8 (2,8-Dimethylquinoline-6-carboxamide)

• Product Name: 2,8-Dimethylquinoline-6-carboxamide
• CAS No: 1501405-66-8
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 4822239
• Update Time: 2025-11-02

2,8-Dimethylquinoline-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,8-Dimethylquinoline-6-carboxamide

• Inchi： 1S/C12H12N2O/c1-7-5-10(12(13)15)6-9-4-3-8(2)14-11(7)9/h3-6H,1-2H3,(H2,13,15)
• InChI Key： PRLMNSKNZKIQLM-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C2C(=CC=C(C)N=2)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 1.8
• Topological Polar Surface Area: 56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides

Additional information on 2,8-Dimethylquinoline-6-carboxamide

Comprehensive Analysis of 2,8-Dimethylquinoline-6-carboxamide (CAS No. 1501405-66-8): Properties, Applications, and Industry Insights

2,8-Dimethylquinoline-6-carboxamide (CAS No. 1501405-66-8) is a specialized organic compound belonging to the quinoline derivative family. With its unique molecular structure featuring a carboxamide functional group and methyl substitutions at positions 2 and 8, this compound has garnered significant attention in pharmaceutical research and material science. The growing demand for heterocyclic compounds in drug discovery has propelled interest in quinoline-based scaffolds, making this molecule a subject of intensive study.

Recent advancements in medicinal chemistry have highlighted the potential of 2,8-dimethylquinoline-6-carboxamide as a building block for bioactive molecules. Researchers are particularly interested in its role as a kinase inhibitor precursor, with studies suggesting possible applications in targeted therapies. The compound's molecular weight of 200.24 g/mol and balanced lipophilicity profile (LogP ≈ 2.1) make it suitable for various formulation developments.

The synthesis of CAS 1501405-66-8 typically involves multi-step organic reactions starting from commercially available quinoline derivatives. Modern green chemistry approaches have optimized these processes to achieve higher yields (>75%) while minimizing environmental impact. Analytical characterization using HPLC, NMR spectroscopy, and mass spectrometry confirms the compound's high purity (>98%), meeting the stringent requirements of pharmaceutical applications.

From a commercial perspective, 2,8-dimethylquinoline-6-carboxamide has seen steady market growth, particularly in the contract research organization (CRO) sector. The global demand for specialty chemicals in drug development has increased by approximately 12% annually since 2020, with quinoline derivatives representing a significant portion of this market. Current pricing trends indicate this compound maintains a stable position in the fine chemicals category.

Emerging applications in material science have expanded the utility of 1501405-66-8 beyond traditional pharmaceutical uses. Its incorporation into organic electronic materials has shown promise in developing novel semiconducting polymers, particularly for OLED technologies. The compound's electron-withdrawing carboxamide group contributes to enhanced charge transport properties in these advanced materials.

Quality control standards for 2,8-dimethylquinoline-6-carboxamide have become increasingly rigorous, with major pharmacopeias establishing specific testing protocols. Residual solvent analysis (<1,000 ppm), heavy metal content (<10 ppm), and chromatographic purity assessments are now standard requirements. These developments reflect the compound's growing importance in GMP-compliant manufacturing environments.

Recent patent filings (2021-2023) reveal innovative applications of CAS 1501405-66-8 in photodynamic therapy agents and fluorescent probes. Its structural versatility allows for diverse modifications, enabling researchers to tailor properties for specific biomedical applications. This adaptability positions the compound as a valuable asset in personalized medicine development pipelines.

Storage and handling recommendations for 2,8-dimethylquinoline-6-carboxamide emphasize protection from light and moisture, with optimal conditions being 2-8°C under inert atmosphere. Stability studies indicate excellent shelf life (>36 months) when properly stored, making it a reliable reagent for long-term research projects. These characteristics contribute to its popularity among academic researchers and industrial scientists alike.

The environmental profile of 1501405-66-8 has been evaluated through OECD-compliant biodegradability tests, showing moderate persistence in aquatic systems. Current green chemistry initiatives focus on developing more sustainable synthetic routes and improving the compound's environmental fate characteristics without compromising performance.

Future research directions for 2,8-dimethylquinoline-6-carboxamide include exploration of its structure-activity relationships in various biological targets and optimization for drug delivery systems. The compound's potential in combination therapies and nanomedicine applications represents particularly promising avenues for investigation, aligning with current trends in precision medicine.